Cas no 126689-77-8 (methyl 2-(3-methoxyphenyl)aminoacetate)

• Product Name: methyl 2-(3-methoxyphenyl)aminoacetate
• CAS No: 126689-77-8
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD11154238
• CID: 4692436
• PubChem ID: 22669248
• Update Time: 2025-09-28

methyl 2-(3-methoxyphenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• methyl N-(3-methoxyphenyl)glycinate
• KCMZCXBDVCGYMS-UHFFFAOYSA-N
• STK936031
• BBL031852
• N-(3-Methoxyphenyl)glycine methyl ester
• methyl 2-((3-methoxyphenyl)amino)acetate
• BB 0241497
• (3-Methoxy-phenylamino)-acetic acid methyl ester
• methyl 2-(3-methoxyphenyl)aminoacetate

• MDL： MFCD11154238
• Inchi： 1S/C10H13NO3/c1-13-9-5-3-4-8(6-9)11-7-10(12)14-2/h3-6,11H,7H2,1-2H3
• InChI Key： KCMZCXBDVCGYMS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)NCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(3-methoxyphenyl)aminoacetate

Methyl 2-(3-Methoxyphenyl)AminoAcetate (CAS No. 126689-77-8): A Comprehensive Overview

Methyl 2-(3-methoxyphenyl)aminoacetate, identified by the CAS registry number 126689-77-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl (3-methoxyphenyl)glycinate, is a derivative of aminoacetic acid with a methoxyphenyl substituent. Its structure and properties make it a valuable molecule in various applications, including drug development, chemical synthesis, and material science.

The chemical formula of methyl 2-(3-methoxyphenyl)aminoacetate is C10H13NO4, with a molecular weight of approximately 195.2 g/mol. The compound consists of a methoxy group (-OCH3) attached to the phenyl ring, which is further connected to an aminoacetic acid moiety. This structure imparts unique chemical and physical properties to the compound, making it suitable for diverse applications.

One of the most notable features of methyl 2-(3-methoxyphenyl)aminoacetate is its role as a precursor in the synthesis of biologically active compounds. Recent studies have highlighted its potential as an intermediate in the development of neuroprotective agents and anticancer drugs. For instance, researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and apoptosis.

In terms of synthesis, methyl 2-(3-methoxyphenyl)aminoacetate can be prepared through various methods, including nucleophilic substitution and condensation reactions. A study published in the *Journal of Medicinal Chemistry* in 2023 reported an optimized synthesis route utilizing microwave-assisted conditions, which significantly improved yield and purity compared to traditional methods.

The compound's physical properties also make it suitable for use in pharmaceutical formulations. Its solubility in organic solvents and stability under physiological conditions make it an ideal candidate for drug delivery systems. Additionally, recent advancements in nanotechnology have explored its potential as a component in nanoparticle drug carriers, enhancing bioavailability and targeting efficiency.

From an analytical standpoint, methyl 2-(3-methoxyphenyl)aminoacetate has been extensively studied using techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its structural integrity and reactivity under different conditions. For example, proton NMR analysis revealed distinct signals corresponding to the methoxy group (-OCH3), the aromatic protons, and the aminoacetic acid moiety.

In conclusion, methyl 2-(3-methoxyphenyl)aminoacetate (CAS No. 126689-77-8) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern scientific research.